Ethyl 4-(4-bromo(2-thienyl))-2,7,7-trimethyl-5-oxo-1,4,6,7,8-pentahydroquinoli ne-3-carboxylate
Overview
Description
Ethyl 4-(4-bromo(2-thienyl))-2,7,7-trimethyl-5-oxo-1,4,6,7,8-pentahydroquinoli ne-3-carboxylate is a useful research compound. Its molecular formula is C19H22BrNO3S and its molecular weight is 424.4g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(4-bromo(2-thienyl))-2,7,7-trimethyl-5-oxo-1,4,6,7,8-pentahydroquinoli ne-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(4-bromo(2-thienyl))-2,7,7-trimethyl-5-oxo-1,4,6,7,8-pentahydroquinoli ne-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
Product Name |
Ethyl 4-(4-bromo(2-thienyl))-2,7,7-trimethyl-5-oxo-1,4,6,7,8-pentahydroquinoli ne-3-carboxylate |
|---|---|
Molecular Formula |
C19H22BrNO3S |
Molecular Weight |
424.4g/mol |
IUPAC Name |
ethyl 4-(4-bromothiophen-2-yl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate |
InChI |
InChI=1S/C19H22BrNO3S/c1-5-24-18(23)15-10(2)21-12-7-19(3,4)8-13(22)16(12)17(15)14-6-11(20)9-25-14/h6,9,17,21H,5,7-8H2,1-4H3 |
InChI Key |
QPWXDXKJNJNZFE-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(NC2=C(C1C3=CC(=CS3)Br)C(=O)CC(C2)(C)C)C |
Canonical SMILES |
CCOC(=O)C1=C(NC2=C(C1C3=CC(=CS3)Br)C(=O)CC(C2)(C)C)C |
Origin of Product |
United States |
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